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Compound of Interest

Compound Name:
Ethyl 5-(4-nitrophenyl)-5-

oxovalerate

CAS No.: 898777-59-8

Cat. No.: B1327885

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 5-(4-nitrophenyl)-5-oxovalerate is an organic compound of interest in medicinal

chemistry and synthetic organic chemistry. Its structure, featuring a nitro-substituted aromatic

ring and a keto-ester chain, makes it a versatile intermediate for the synthesis of more complex

molecules, including potential pharmaceutical candidates. The presence of the nitro group

allows for further functionalization, such as reduction to an amine, which can then be used in a

variety of coupling reactions. This guide provides a comprehensive overview of its synthesis,

and estimated physicochemical properties, presented in a format tailored for laboratory use.

Although a specific CAS number for this compound is not readily available in public databases,

its existence is noted in chemical supplier catalogs.

Physicochemical Data
Quantitative data for Ethyl 5-(4-nitrophenyl)-5-oxovalerate is not widely published. The

following table provides estimated values based on the known properties of analogous
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compounds, such as 4'-nitroacetophenone and other ethyl 5-aryl-5-oxovalerate derivatives.[1]

[2][3][4][5][6][7]

Property Estimated Value Notes

Molecular Formula C₁₃H₁₅NO₅

Molecular Weight 265.26 g/mol

Appearance Pale yellow solid
Based on 4'-

nitroacetophenone.[1][2][4]

Melting Point 70-85 °C

Estimated based on 4'-

nitroacetophenone (75-78 °C).

[1][6]

Boiling Point > 300 °C

Likely to decompose upon

boiling at atmospheric

pressure.

Solubility

Insoluble in water. Soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone.

Based on the general solubility

of similar aromatic ketones.[1]

[2]

Synthesis
The most plausible method for the synthesis of Ethyl 5-(4-nitrophenyl)-5-oxovalerate is the

Friedel-Crafts acylation of nitrobenzene with ethyl 4-(chloroformyl)butanoate. It is important to

note that Friedel-Crafts acylations on strongly deactivated rings like nitrobenzene are known to

be challenging and may require forcing conditions.[8]

Experimental Protocol: Friedel-Crafts Acylation
Reagents and Materials:

Nitrobenzene

Ethyl 4-(chloroformyl)butanoate (CAS: 1501-26-4)[9]
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Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser with a drying tube

Addition funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser with a calcium chloride drying tube, and an addition funnel,

suspend anhydrous aluminum chloride (1.2 to 2.5 equivalents) in anhydrous

dichloromethane. Cool the suspension to 0 °C in an ice bath.

Formation of Acylium Ion: Slowly add ethyl 4-(chloroformyl)butanoate (1 equivalent)

dissolved in a small amount of anhydrous dichloromethane to the stirred suspension via the

addition funnel. After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes.
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Acylation: Add nitrobenzene (1 equivalent) dropwise to the reaction mixture. After the

addition, remove the ice bath and allow the reaction to warm to room temperature. The

reaction may require heating to reflux for several hours to proceed to completion due to the

deactivating nature of the nitro group. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to 0 °C in an ice bath and slowly

quench the reaction by the dropwise addition of concentrated hydrochloric acid. This will

decompose the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Add water and separate the organic

layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,

and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization

from a suitable solvent (e.g., ethanol or a mixture of ethyl acetate and hexanes).

Visualizations
Synthesis Workflow
The following diagram illustrates the proposed synthetic workflow for Ethyl 5-(4-
nitrophenyl)-5-oxovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1327885?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

